Cas no 350990-20-4 (Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate
• CAS No: 350990-20-4
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• MDL: MFCD01921970
• CID: 878019
• Update Time: 2026-04-29

Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate
• methyl 2-amino-4-(4-propan-2-ylphenyl)thiophene-3-carboxylate
• AC1LI59B
• AC1Q5ZI9
• CBMicro_046549
• CTK4H3572
• methyl 2-amino-4-[4-(propan-2-yl)phenyl]thiophene-3-carboxylate
• Oprea1_700344

• MDL： MFCD01921970
• Inchi： InChI=1S/C15H17NO2S/c1-9(2)10-4-6-11(7-5-10)12-8-19-14(16)13(12)15(17)18-3/h4-9H,16H2,1-3H3
• InChI Key： SNPDDVOTBJHGPB-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC=C(C=C1)C2=CSC(=C2C(=O)OC)N

Computed Properties

• Exact Mass: 275.09800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 80.56000
• LogP: 4.48850

Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate

Introduction to Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate (CAS No. 350990-20-4)

Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate (CAS No. 350990-20-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its thiophene core and amino functional group, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate consists of a thiophene ring substituted with an amino group at the 2-position, a carboxylate ester at the 3-position, and a 4-isopropylphenyl group at the 4-position. This arrangement imparts distinct reactivity and binding capabilities, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiophene scaffold can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of the amino group in Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate further enhances its potential as a pharmacological agent by allowing for further functionalization and interaction with biological targets.

One of the most compelling aspects of this compound is its utility in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that can modulate various biological pathways. For instance, studies have shown that derivatives of thiophene carboxamides can interact with enzymes and receptors involved in disease processes, offering promising leads for drug discovery.

The synthesis of Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group and the isopropylphenyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research applications.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets, providing insights into its potential pharmacological activity. These computational studies are often complemented by experimental validation, leading to a more comprehensive understanding of its properties.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their potential therapeutic applications. Several clinical trials are underway evaluating the efficacy of compounds based on the thiophene scaffold in treating various conditions. The versatility of Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate as a synthetic intermediate positions it as a key component in these efforts.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Thiophene-based polymers are known for their electrical conductivity and stability, making them valuable in the development of organic electronics. The unique structure of Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate could inspire new materials with enhanced performance characteristics.

The future prospects for Methyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate are promising, with ongoing research exploring its potential in diverse fields. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial applications.